CMP-2-trimethylaminoethylphosphonate

• Molecular Formula: C14H27N4O10P2+
• Molecular Weight: 473.33 g/mol
• IUPAC Name: 2-[[[(2R,3S,4R,5R)-5-(4-amino-2-oxopyrimidin-1-yl)-3,4-dihydroxyoxolan-2-yl]methoxy-hydroxyphosphoryl]oxy-hydroxyphosphoryl]ethyl-trimethylazanium
• InChI: InChI=1S/C14H26N4O10P2/c1-18(2,3)6-7-29(22,23)28-30(24,25)26-8-9-11(19)12(20)13(27-9)17-5-4-10(15)16-14(17)21/h4-5,9,11-13,19-20H,6-8H2,1-3H3,(H3-,15,16,21,22,23,24,25)/p+1/t9-,11-,12-,13-/m1/s1
• InChI Key: RNUGPSIGKYHQNQ-OJAKKHQRSA-O
• SMILES: C[N+](C)(C)CCP(=O)(O)OP(=O)(O)OCC1C(C(C(O1)N2C=CC(=NC2=O)N)O)O
• Isomeric SMILES: C[N+](C)(C)CCP(=O)(O)OP(=O)(O)OC[C@@H]1[C@H]([C@H]([C@@H](O1)N2C=CC(=NC2=O)N)O)O

Description

CMP-2-Trimethylaminoethylphosphonate (IUPAC name: cytidine 5'-(3-trimethylammoniopropyl phosphate)) is a phosphorylated metabolite involved in plant metabolic pathways, particularly under mycorrhizal symbiosis and herbivore stress. Its molecular formula is C₁₄H₂₅N₄O₁₀P₂, with a molecular weight of 471.317 g/mol . Key physicochemical properties include an XLogP of -1.40, indicating moderate hydrophilicity, and a topological polar surface area (TPSA) of 209.93 Ų, reflecting extensive hydrogen-bonding capacity due to multiple phosphate and hydroxyl groups .

In plants, this compound is upregulated in older, non-infested leaves of mycorrhizal Populus species, suggesting a role in systemic stress adaptation. It correlates with altered lipid and sugar metabolism, alongside metabolites like trehalose 6-phosphate and mannitol 1-phosphate . Its structure features a cytidine monophosphate (CMP) moiety linked to a trimethylaminoethylphosphonate group, distinguishing it from simpler phosphonates.

Comparison with Similar Compounds

Comparison with Similar Compounds

The following table compares CMP-2-Trimethylaminoethylphosphonate with structurally or functionally related phosphonates/phosphonites, based on molecular properties, biological roles, and regulatory status:

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Key Functional Groups	Biological/Industrial Role	Regulatory/HS Code	Reference
CMP-2-Trimethylaminoethylphosphonate	C₁₄H₂₅N₄O₁₀P₂	471.317	Phosphate, trimethylammonium, hydroxyl	Plant stress adaptation, lipid/sugar metabolism	N/A (metabolite)
Ethyl 2-Dimethylaminoethyl Methylphosphonite	C₇H₁₈NO₂P	179.19*	Phosphonite, dimethylaminoethyl	Synthetic intermediate	HS 2931.00 (chemicals)
Dimethyl Ethylphosphonite	C₄H₁₁O₂P	122.10*	Phosphonite, ethyl	Industrial precursor	HS 2931.00
Trimethyl Phosphite	C₃H₉O₃P	124.08	Phosphite, methoxy	Flame retardant, chemical synthesis	HS 2920.90; Schedule 3B08
Dimethyl Methylphosphonate	C₃H₉O₃P	124.08	Phosphonate, methyl	Solvent, precursor for nerve agents	HS 2931.00; Schedule 2B04
1-(3-Chlorophenyl)-2,2,2-Trifluoroethyl Methylphosphonate	C₉H₉ClF₃O₃P	294.59*	Phosphonate, chloro-trifluoroethyl	Potential agrochemical	Schedule 2B04

*Calculated based on molecular formula.

Key Structural and Functional Differences:

• Complexity: CMP-2-Trimethylaminoethylphosphonate is significantly larger and more polar (TPSA = 209.93 Ų) compared to simpler phosphonates like dimethyl methylphosphonate (TPSA ~ 60 Ų inferred). This enables its role in biological systems, whereas smaller phosphonates/phosphonites are typically industrial intermediates .
• Functional Groups : The trimethylammonium group in CMP-2 enhances water solubility (XLogP = -1.40), unlike hydrophobic compounds like trimethyl phosphite (XLogP ~ 0.5 estimated) .

Research Implications

In contrast, simpler phosphonates/phosphonites are critical in materials science but require strict regulatory oversight. Future studies could explore CMP-2’s enzymatic pathways and compare its ecological roles with halogenated derivatives (e.g., ’s chlorophenyl-trifluoroethyl analog), which may exhibit pesticidal properties .